Cas no 354564-17-3 (1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester)

1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester structure
354564-17-3 structure
Product Name:1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester
CAS No:354564-17-3
MF:C17H31N3O3
MW:325.446344614029
CID:1470439
Update Time:2024-08-24

1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester
    • 1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C17H31N3O3/c1-5-18-9-7-6-8-14(18)15(21)19-10-12-20(13-11-19)16(22)23-17(2,3)4/h14H,5-13H2,1-4H3/t14-/m0/s1
    • InChI Key: XBXUBJHLKZEMKY-AWEZNQCLSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCN(C([C@@H]2CCCCN2CC)=O)CC1

Computed Properties

  • Exact Mass: 325.23673

Experimental Properties

  • Density: 1.091±0.06 g/cm3(Predicted)
  • Boiling Point: 452.4±45.0 °C(Predicted)
  • PSA: 53.09
  • pka: 8.99±0.10(Predicted)

1-Piperazinecarboxylic acid, 4-[[(2S)-1-ethyl-2-piperidinyl]carbonyl]-,1,1-dimethylethyl ester Related Literature

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